N-(4-(5-(2-ethoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[4-[3-(2-ethoxyphenyl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C24H25N3O4S2/c1-3-31-22-9-6-5-8-19(22)21-16-20(25-27(21)24(28)23-10-7-15-32-23)17-11-13-18(14-12-17)26-33(29,30)4-2/h5-15,21,26H,3-4,16H2,1-2H3
• InChI Key: XAGXSZXUTHVPSM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2CC(=NN2C(=O)C3=CC=CS3)C4=CC=C(C=C4)NS(=O)(=O)CC
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol

Description

N-(4-(5-(2-ethoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic and Carbonic Anhydrase Inhibitory Effects N-(4-(5-(2-ethoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide and related compounds have been investigated for their potential in treating cancer, particularly by inhibiting carbonic anhydrase (CA) isoenzymes. In one study, synthesized sulfonamides showed significant inhibitory effects on human CA IX and XII isoenzymes, suggesting potential as novel anticancer agents (Gul et al., 2016). Another study identified specific compounds as potential leader anticancer compounds, emphasizing their selectivity towards different CA isoenzymes (Gul et al., 2018).

Antidepressant Activity Some derivatives of this compound class have been evaluated for antidepressant activity. Notably, a study on phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides, closely related to the query compound, reported potential antidepressant effects, as indicated by reduced immobility time in animal models (Mathew, Suresh, & Anbazhagan, 2014).

Antimicrobial Activity Compounds in this chemical class have also been studied for their antimicrobial properties. A study on arylazopyrazole pyrimidone derivatives, which include similar structural features, demonstrated antimicrobial activity against various bacteria and fungi, suggesting potential use in addressing microbial infections (Sarvaiya, Gulati, & Patel, 2019).

Anti-Breast Cancer Activity The compound and its derivatives have been explored for their potential as anti-breast cancer agents. A study synthesized a derivative and evaluated its anti-breast cancer activity, showing promise in this therapeutic area (Kumar et al., 2021).